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Compound of Interest

Compound Name: Fast Sulphon Black F

Cat. No.: B1349302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fast Sulphon Black F is a bis-azo dye recognized for its utility as a metallochromic indicator,

particularly in complexometric titrations. Its distinct color change upon chelation with metal ions,

most notably copper(II), makes it a subject of interest for spectrophotometric applications. This

technical guide provides an in-depth overview of the principles and methodologies for the

spectrophotometric analysis involving Fast Sulphon Black F, with a focus on its application in

the determination of copper(II) ions.

Chemical and Physical Properties
Fast Sulphon Black F (Colour Index Number 26990) is a water-soluble anionic dye. Its

structure, rich in azo groups and sulfonic acid moieties, is responsible for its intense color and

its ability to form stable complexes with metal cations.

Property Value

Molecular Formula C₃₀H₁₇N₄Na₃O₁₁S₃

Molecular Weight 774.64 g/mol

Appearance Black to dark brown powder

Solubility Soluble in water
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Principle of Spectrophotometric Analysis
The spectrophotometric analysis of metal ions using Fast Sulphon Black F is based on the

significant shift in its visible absorption spectrum upon the formation of a metal-dye complex.

The free dye in solution typically exhibits a greenish-blue color, with an absorption maximum

(λmax) around 560 nm. When complexed with a metal ion such as copper(II), the color of the

solution changes to purple or crimson, and the absorption maximum shifts to a longer

wavelength, approximately 620 nm.

This change in absorbance at a specific wavelength is directly proportional to the concentration

of the metal-dye complex, and consequently to the concentration of the metal ion in the

sample, in accordance with the Beer-Lambert Law.

Experimental Protocols
While Fast Sulphon Black F is well-documented as a titrimetric indicator, detailed validated

protocols for its use in quantitative spectrophotometric analysis, including published molar

absorptivity values, are not readily available in the literature. However, based on the known

chemistry of the dye and general spectrophotometric principles, a generalized protocol for the

determination of copper(II) can be outlined.

Preparation of Reagents
Stock Copper(II) Solution (e.g., 1000 ppm): Dissolve a precisely weighed amount of a

soluble copper(II) salt (e.g., CuSO₄·5H₂O) in deionized water in a volumetric flask.

Fast Sulphon Black F Solution (e.g., 0.1% w/v): Dissolve a precisely weighed amount of

Fast Sulphon Black F in deionized water.

Buffer Solution (pH 10): Prepare an ammonia-ammonium chloride buffer to maintain the

optimal pH for the formation of the copper(II)-Fast Sulphon Black F complex.

Determination of Optimal Wavelength (λmax)
Prepare two separate solutions: one containing a known concentration of Fast Sulphon
Black F in the pH 10 buffer, and another containing the same concentration of the dye and

an excess of copper(II) ions in the pH 10 buffer.
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Scan the absorbance of each solution across the visible spectrum (e.g., 400-800 nm) using a

spectrophotometer.

The wavelength at which the copper(II)-Fast Sulphon Black F complex shows maximum

absorbance (around 620 nm) should be selected for the quantitative analysis. At this

wavelength, the absorbance of the free dye should be minimal to reduce interference.

Construction of a Calibration Curve
Prepare a series of standard solutions containing known, varying concentrations of

copper(II).

To each standard solution, add a fixed amount of the Fast Sulphon Black F solution and the

pH 10 buffer.

Allow sufficient time for the complex formation to reach equilibrium.

Measure the absorbance of each standard solution at the predetermined λmax (e.g., 620

nm) against a reagent blank (containing all components except the copper(II) ions).

Plot a graph of absorbance versus the concentration of copper(II). This graph should be

linear and pass through the origin, as dictated by the Beer-Lambert Law.

Analysis of an Unknown Sample
Prepare the unknown sample in the same manner as the standard solutions, adding the Fast
Sulphon Black F solution and the pH 10 buffer.

Measure the absorbance of the sample at the λmax.

Determine the concentration of copper(II) in the unknown sample by interpolating its

absorbance value on the calibration curve.

Data Presentation
The following tables summarize the key spectrophotometric data for Fast Sulphon Black F
and provide a representative example of a calibration curve for the determination of copper(II).
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Table 1: Spectrophotometric Characteristics of Fast Sulphon Black F

Species Color Approximate λmax Notes

Free Fast Sulphon

Black F
Greenish-blue ~560 nm

Color observed in the

absence of

complexing metal

ions.

Metal-Bound Fast

Sulphon Black F
Varies (e.g., Purple) ~620 nm

General shift

observed upon

complexation with

metal ions.

Copper(II)-FSBF

Complex
Purple/Crimson

Not definitively

specified in literature

Color observed in the

presence of copper(II)

ions in an ammoniacal

solution.

Beryllium(II)-FSBF

Complex
Blue-Violet

630 nm (for

measurement)

Absorbance is

measured at this

wavelength for the

determination of

beryllium.

Table 2: Representative Calibration Data for Copper(II) Determination

Note: The following data is a hypothetical example to illustrate the expected results from a

spectrophotometric analysis, as a published, validated dataset for a calibration curve using

Fast Sulphon Black F is not available.
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Standard Concentration (mg/L) Absorbance at 620 nm

0.0 0.000

1.0 0.152

2.0 0.305

3.0 0.458

4.0 0.610

5.0 0.763

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the spectrophotometric determination

of an analyte using Fast Sulphon Black F.

Caption: Experimental workflow for spectrophotometric analysis.

Logical Relationship: Beer-Lambert Law
The relationship between absorbance, concentration, and molar absorptivity is fundamental to

this analytical technique.

Caption: Relationship of variables in the Beer-Lambert Law.

To cite this document: BenchChem. [Spectrophotometric Analysis of Fast Sulphon Black F: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349302#spectrophotometric-analysis-of-fast-
sulphon-black-f]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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